Cas no 20406-84-2 (2,4(1H,3H)-Pyrimidinedione, 1-methyl-3-(phenylmethyl)-)

2,4(1H,3H)-Pyrimidinedione, 1-methyl-3-(phenylmethyl)- structure
20406-84-2 structure
Product Name:2,4(1H,3H)-Pyrimidinedione, 1-methyl-3-(phenylmethyl)-
CAS No:20406-84-2
MF:C12H12N2O2
MW:216.235882759094
CID:1393877
Update Time:2024-08-15

2,4(1H,3H)-Pyrimidinedione, 1-methyl-3-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

    • 2,4(1H,3H)-Pyrimidinedione, 1-methyl-3-(phenylmethyl)-
    • Inchi: 1S/C12H12N2O2/c1-13-8-7-11(15)14(12(13)16)9-10-5-3-2-4-6-10/h2-8H,9H2,1H3
    • InChI Key: OFLFGNDZOWHUBP-UHFFFAOYSA-N
    • SMILES: CN1C(=O)N(CC2C=CC=CC=2)C(=O)C=C1

Computed Properties

  • Exact Mass: 216.08996

Experimental Properties

  • Density: 1.248±0.06 g/cm3(Predicted)
  • Boiling Point: 348.2±35.0 °C(Predicted)
  • PSA: 40.62
  • pka: -2.07±0.20(Predicted)
Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen